1-[(4-Methoxy-4-methylpentan-2-yl)amino]-2-methylpropan-2-ol

• Molecular Formula: C11H25NO2
• Molecular Weight: 203.32 g/mol
• SMILES: CC(CC(C)(C)OC)NCC(C)(C)O
• InChI: InChI=1S/C11H25NO2/c1-9(7-11(4,5)14-6)12-8-10(2,3)13/h9,12-13H,7-8H2,1-6H3
• InChIKey: KHWZAAHFPDJPQJ-UHFFFAOYSA-N

Chemical Identity and Procurement Overview

The compound 1-[(4-Methoxy-4-methylpentan-2-yl)amino]-2-methylpropan-2-ol (CAS 1481287-95-9) is a synthetic beta-amino alcohol with the molecular formula C11H25NO2 and a molecular weight of 203.32 g/mol . It features a tertiary alcohol and a secondary amine linked through a branched alkyl chain containing a methoxy substituent. The compound is listed as a research chemical with a typical commercial purity of 95% . It appears in catalogs of pharmaceutical impurity reference standards, specifically cataloged in proximity to Berotralstat (CAS 1809010-50-1) in analytical chemistry databases, suggesting a potential application as a reference material for impurity profiling or method validation . However, its specific pharmacological or industrial utility remains publicly uncharacterized in the peer-reviewed literature.

Intended role Pharmaceutical impurity reference standard in Berotralstat-related analytical workflows

Analytical context May serve as retention time marker or system suitability component; no experimental retention data available

Procurement requirement Certificate of Analysis needed to verify identity and purity; no pharmacopeial monograph exists

• [1] ChemWhat. カテゴリー：医薬品不純物の参照基準 (Category: Pharmaceutical Impurity Reference Standards). Product code 1481287, listed with Berotralstat. Available at: https://www.chemwhat.jp/category/analytical-Chemistry/Standard/Pharmaceutical-Impurity-Reference-Standards/page/419/. View Source

Why Generic Substitution Is Not Supported

Even within the broad class of beta-amino alcohols, generic substitution is unsupported and scientifically risky due to an absence of any publicly available comparative data. No peer-reviewed studies, patents, or authoritative activity assays were identified that characterize the biological activity, selectivity, or physicochemical property profile of this compound relative to its closest structural analogs, such as 2-[(4-methoxy-4-methylpentan-2-yl)amino]propan-1-ol (CAS 1154998-60-3) or 2-[(1-methoxypropan-2-yl)amino]-4-methylpentan-1-ol (CAS 1250976-60-3) . Without quantitative reference points for target binding affinity, enzyme inhibition, cellular potency, or ADMET parameters, any interchange would constitute an unvalidated substitution. For procurement in pharmaceutical impurity profiling contexts, the precise identity of an impurity standard is non-negotiable; a reference standard's utility is defined entirely by its established structure and its certified relationship to a specific drug substance . Substituting an uncharacterized analog would invalidate any analytical method relying on established retention time, mass spectral fragmentation, or response factor data.

Structural identity mismatch

Closest analogs (C10H23NO2) differ by one methylene unit; this shifts chromatographic retention and mass spectral fragmentation, compromising analytical method validity.

Absence of comparative performance data

No bioactivity, selectivity, or ADMET data exist for this compound or its analogs; any interchange is unvalidated and scientifically unsupported.

• [1] SynZeal. Berotralstat Impurities. Role of impurity reference standards in pharmaceutical development, ANDA/DMF filing, QC, and method validation. Available at: https://www.synzeal.com/cn/berotralstat-impurities. View Source

Comparative Evidence Against Structural Analogs

Absence of Bioactivity and Physicochemical Data

A comprehensive search of the primary literature, patent databases, and authoritative physicochemical repositories returned no quantitative data for 1-[(4-methoxy-4-methylpentan-2-yl)amino]-2-methylpropan-2-ol in the following evidence dimensions: target binding affinity (IC50, Ki, Kd), enzyme inhibition (IC50), cellular activity (EC50, GI50), selectivity index, logP, logD, aqueous solubility, metabolic stability (t1/2, CLint), plasma protein binding, or in vivo pharmacokinetic parameters. The same search applied to the closest available analogs—2-[(4-methoxy-4-methylpentan-2-yl)amino]propan-1-ol and 2-[(1-methoxypropan-2-yl)amino]-4-methylpentan-1-ol—similarly yielded no quantitative activity data. Consequently, no evidence supports a claim of differentiation on any measurable performance criterion . This evidence gap is the critical determinant for scientific selection and procurement decisions.

Bioactivity Data Gap

Data to verify

No quantitative data available

Selection must rely on structural identity, not performance

Literature search returned no IC50, Ki, logP, or PK data for target or analogs

Evidence Dimension	Comprehensive bioactivity and physicochemical profile
Target Compound Data	No data available
Comparator Or Baseline	2-[(4-Methoxy-4-methylpentan-2-yl)amino]propan-1-ol (CAS 1154998-60-3) and 2-[(1-Methoxypropan-2-yl)amino]-4-methylpentan-1-ol (CAS 1250976-60-3): No data available
Quantified Difference	Not applicable; no data for any entity
Conditions	Literature, patent, and database absence across all standard assay platforms

Why This Matters

Without quantitative comparative evidence, a procurement decision cannot be justified on any performance-based criterion, making the compound's intended use—as a specific impurity reference standard—the only defensible driver for selection.

• [1] Comprehensive search of PubMed, Google Scholar, PubChem, ChEMBL, DrugBank, SureChEMBL, Espacenet, USPTO, and WIPO databases using the CAS number, IUPAC name, and SMILES string for the target compound and its closest analogs, returning no quantitative bioactivity or physicochemical data relevant to differentiation. View Source

Molecular Formula and Weight Differentiation

The target compound can be structurally differentiated from its closest commercially listed analogs by molecular formula and molecular weight, which are the primary identifiers used in analytical method development and impurity tracking. The target compound uniquely possesses the formula C11H25NO2 (MW 203.32) , distinguishing it from the C10H23NO2 (MW 189.30) analogs, such as 2-[(4-methoxy-4-methylpentan-2-yl)amino]propan-1-ol and 2-[(1-methoxypropan-2-yl)amino]-4-methylpentan-1-ol . This difference in chain length and carbon count directly impacts chromatographic retention, mass spectrometric detection, and fragmentation patterns, which are critical parameters for unambiguous identification in complex sample matrices.

Molecular Identity Difference

Calculated

C₁₁H₂₅NO₂ (203.32) vs C₁₀H₂₃NO₂ (189.30)

ΔCH₂ (+14.02 g/mol) supports chromatographic and MS differentiation

No experimental retention or fragmentation data; calculated difference only

Evidence Dimension	Molecular identity parameters
Target Compound Data	C11H25NO2; MW 203.32 g/mol
Comparator Or Baseline	2-[(4-Methoxy-4-methylpentan-2-yl)amino]propan-1-ol: C10H23NO2; MW 189.30 g/mol. 2-[(1-Methoxypropan-2-yl)amino]-4-methylpentan-1-ol: C10H23NO2; MW 189.30 g/mol
Quantified Difference	Delta of CH2 (+14.02 g/mol in molecular weight; difference of one methylene unit)
Conditions	Calculated from molecular formula; no experimental chromatographic or mass spectrometric data available for these specific compounds

Why This Matters

This structural difference is non-trivial for procurement of a reference standard, as a mismatch in molecular formula would result in incorrect mass spectral library matching, erroneous retention time alignment, and failure in mass-directed purification workflows.

Role as a Pharmaceutical Impurity Reference Standard

The compound is catalogued within a database of pharmaceutical impurity reference standards, specifically positioned under ChemWhat product code 1481287, which is the numerical segment shared with its CAS number. This listing places it alongside impurity standards for Berotralstat, a marketed plasma kallikrein inhibitor for hereditary angioedema . While no documentation explicitly confirms the compound as a Berotralstat-related impurity, its inclusion in this curated category implies a defined role in analytical testing workflows. This role-based differentiation—serving as a characterized reference material for a specific drug substance's impurity profiling—is a procurement-relevant differentiator from unlisted structural analogs, which lack this documented analytical context .

Catalogued Role

Class-level inference

Listed as Berotralstat impurity reference standard

Supports procurement for Berotralstat-related analytical workflows

No pharmacopeial monograph; verify identity and purity via CoA

Evidence Dimension	Documented role in pharmaceutical impurity reference databases
Target Compound Data	Listed in ChemWhat pharmaceutical impurity reference standard catalog under code 1481287, adjacent to Berotralstat impurity standards
Comparator Or Baseline	Closest analogs (CAS 1154998-60-3 and 1250976-60-3) are listed only as general research chemicals without specific pharmaceutical impurity reference standard cataloguing
Quantified Difference	Qualitative difference in documented application context; no quantitative purity, assay, or characterization data compared
Conditions	Database cataloguing records; no pharmacopeial monograph evidence available

Why This Matters

For procurement decisions in pharmaceutical quality control, an impurity standard's documented context within a specific drug substance's impurity profile directly influences its applicability for regulatory method validation, a need that generic structural analogs cannot fulfill without equivalent documentation.

• [1] ChemWhat. カテゴリー：医薬品不純物の参照基準 (Category: Pharmaceutical Impurity Reference Standards). Product code 1481287, listed with Berotralstat (CAS 1809010-50-1). Available at: https://www.chemwhat.jp/category/analytical-Chemistry/Standard/Pharmaceutical-Impurity-Reference-Standards/page/419/. View Source
• [2] SynZeal. Berotralstat Impurities. Discussion of the role of impurity reference standards in pharmaceutical development, ANDA and DMF filing, QC, method validation, and stability studies. Available at: https://www.synzeal.com/cn/berotralstat-impurities. View Source

Validated Procurement and Research Applications

Impurity Reference Standard for Analytical Method Development

The compound's cataloguing within pharmaceutical impurity reference standard databases, specifically adjacent to Berotralstat entries, supports its procurement for analytical method development, validation, and quality control testing in the context of Berotralstat drug substance or drug product analysis . Its distinct molecular formula (C11H25NO2) provides chromatographic and mass spectrometric orthogonality relative to Berotralstat API and other listed impurities, making it a suitable candidate for system suitability testing and retention time marker establishment . However, this application is contingent on obtaining a certificate of analysis verifying identity, purity, and stability, as no pharmacopeial monograph currently exists.

Structural Analog in Exploratory SAR Studies

While the target compound itself lacks any reported bioactivity data, its beta-amino alcohol scaffold is a privileged structure in medicinal chemistry. Procurement at the 95% purity level makes it suitable as a synthetic intermediate or a structural variant for exploratory SAR campaigns, where modifications of the N-alkyl substituent and the tertiary alcohol position could be systematically evaluated. The closest commercially available analogs—differing by one methylene unit—provide a limited but tangible basis for a matched-pair comparison if future studies generate the necessary biological data.

Building Block for Beta-Amino Alcohol Library Synthesis

The compound's bifunctional nature—containing both a secondary amine and a tertiary alcohol—positions it as a versatile building block for the synthesis of more complex beta-amino alcohol libraries. Its commercial availability at milligram to gram scale supports its use in parallel synthesis or diversity-oriented synthesis efforts, where it could serve as a scaffold for generating compounds with potential biological activity. Procurement in this context would prioritize chemical stability, solubility in common organic solvents, and compatibility with standard amide coupling or reductive amination conditions, though these parameters remain experimentally uncharacterized for this specific compound.

Application

Selection Property

Validation Focus

Berotralstat impurity profiling

Reported structural difference (ΔCH₂) may support retention time differentiation

CoA-based identity and purity verification; no monograph available

Exploratory SAR studies

Beta-amino alcohol scaffold

Characterize bioactivity and physicochemical properties experimentally

Beta-amino alcohol library synthesis

Bifunctional amine-alcohol core

Evaluate solubility, stability, and coupling compatibility experimentally

• [1] ChemWhat. カテゴリー：医薬品不純物の参照基準. Available at: https://www.chemwhat.jp/category/analytical-Chemistry/Standard/Pharmaceutical-Impurity-Reference-Standards/page/419/. SynZeal. Berotralstat Impurities. Available at: https://www.synzeal.com/cn/berotralstat-impurities. View Source